Cas no 2228901-60-6 (2-chloro-1-1-(2-methylpropyl)-1H-pyrazol-5-ylethan-1-ol)

• Product Name: 2-chloro-1-1-(2-methylpropyl)-1H-pyrazol-5-ylethan-1-ol
• CAS No: 2228901-60-6
• MF: C₉H₁₅ClN₂O
• MW: 202.681201219559
• CID: 6170424
• PubChem ID: 165978714
• Update Time: 2025-05-26

2-chloro-1-1-(2-methylpropyl)-1H-pyrazol-5-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-1-(2-methylpropyl)-1H-pyrazol-5-ylethan-1-ol
• 2228901-60-6
• EN300-1995546
• 2-chloro-1-[1-(2-methylpropyl)-1H-pyrazol-5-yl]ethan-1-ol

• Inchi： 1S/C9H15ClN2O/c1-7(2)6-12-8(3-4-11-12)9(13)5-10/h3-4,7,9,13H,5-6H2,1-2H3
• InChI Key： ZFGAASGRHPOBFH-UHFFFAOYSA-N
• SMILES： ClCC(C1=CC=NN1CC(C)C)O

Computed Properties

• Exact Mass: 202.0872908g/mol
• Monoisotopic Mass: 202.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38Ų

Additional information on 2-chloro-1-1-(2-methylpropyl)-1H-pyrazol-5-ylethan-1-ol

Comprehensive Overview of 2-Chloro-1-(1-(2-Methylpropyl)-1H-Pyrazol-5-yl)Ethan-1-ol (CAS No. 2228901-60-6)

The compound 2-chloro-1-(1-(2-methylpropyl)-1H-pyrazol-5-yl)ethan-1-ol (CAS No. 2228901-60-6) is a specialized organic molecule with a unique structural framework. Its chemical name highlights the presence of a pyrazole ring, a chloroethyl group, and a 2-methylpropyl substituent, which collectively contribute to its distinct properties. This compound has garnered attention in pharmaceutical and agrochemical research due to its potential as a building block for more complex molecules. Researchers are particularly interested in its synthetic versatility and bioactive potential, making it a subject of ongoing studies in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 2-chloro-1-(1-(2-methylpropyl)-1H-pyrazol-5-yl)ethan-1-ol has surged, driven by their applications in medicinal chemistry and crop protection. The pyrazole moiety, in particular, is a hotspot for innovation, as it is found in numerous FDA-approved drugs and agrochemicals. With the rise of green chemistry and sustainable synthesis, scientists are exploring eco-friendly methods to produce such compounds, aligning with global trends toward environmentally responsible research.

The synthesis of CAS No. 2228901-60-6 typically involves multi-step organic reactions, including alkylation and halogenation processes. Advanced techniques like microwave-assisted synthesis and catalysis have been employed to improve yield and reduce waste. Analytical characterization using NMR, HPLC, and mass spectrometry ensures the purity and structural integrity of the compound, which is critical for its downstream applications. These methodologies are frequently searched by chemists and researchers, reflecting the growing interest in efficient synthetic routes.

One of the most discussed topics in the context of 2-chloro-1-(1-(2-methylpropyl)-1H-pyrazol-5-yl)ethan-1-ol is its potential role in drug development. The pyrazole scaffold is known for its ability to interact with biological targets, making it a valuable template for designing kinase inhibitors, anti-inflammatory agents, and antimicrobial compounds. Recent publications have explored its derivatives for treating metabolic disorders and infectious diseases, addressing pressing healthcare challenges. This aligns with the increasing public interest in personalized medicine and targeted therapies.

Another area of interest is the compound's applicability in agrochemical formulations. The chloroethyl and pyrazole functionalities are often associated with herbicidal and fungicidal activities. As the agricultural sector seeks next-generation pesticides with lower environmental impact, CAS No. 2228901-60-6 and its analogs are being evaluated for their efficacy and safety. This resonates with the global push toward sustainable farming and food security, topics frequently searched by stakeholders in the agrochemical industry.

From a commercial perspective, the availability of 2-chloro-1-(1-(2-methylpropyl)-1H-pyrazol-5-yl)ethan-1-ol is limited to specialized suppliers, reflecting its niche status. However, its growing relevance in high-value applications has spurred interest in scaling up production. Companies are investing in process optimization and regulatory compliance to meet the demands of academic and industrial clients. This trend is reflected in search queries related to bulk chemical suppliers and custom synthesis services.

In conclusion, 2-chloro-1-(1-(2-methylpropyl)-1H-pyrazol-5-yl)ethan-1-ol (CAS No. 2228901-60-6) represents a fascinating intersection of chemistry, biology, and technology. Its structural features and functional groups make it a versatile candidate for diverse applications, from pharmaceuticals to agrochemicals. As research continues to uncover its full potential, this compound is poised to play a significant role in addressing some of the most pressing challenges in science and industry today.